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Introduction

Bipenamol is a benzenemethanol derivative that has been identified as a compound with
potential therapeutic applications, primarily as an antidepressant and a nonsteroidal anti-
inflammatory agent. Despite its classification, publicly available, in-depth pharmacological data
and comprehensive clinical trial information remain scarce. This technical guide synthesizes
the available information on Bipenamol, focusing on its chemical properties, potential
pharmacological activities, and its role as a synthetic intermediate.

Chemical Properties

A summary of the key chemical identifiers and properties for Bipenamol is presented in Table
1.

Table 1: Chemical and Physical Properties of Bipenamol
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Property Value Source
[2-[2-
IUPAC Name (aminomethyl)phenyl]sulfanylp ~ PubChem][1]

henyllmethanol

Molecular Formula C14H15NOS PubChem[1]
Molecular Weight 245.34 g/mol PubChem[1]
CAS Number 79467-22-4 PubChem[1]
InChlKey ALAFSIIRKZLMPT- PubChem[1]

UHFFFAOYSA-N

C1=CC=C(C(=C1)CN)SC2=C
SMILES PubChem[1]
C=CC=C2CO

Pharmacological Profile

Available information suggests that Bipenamol possesses a multi-faceted pharmacological
profile, although detailed quantitative data from preclinical and clinical studies are not widely
published.

Potential Antidepressant Activity

Bipenamol hydrochloride is recognized as an antidepressant.[2] The National Center for
Biotechnology Information's PubChem database also classifies Bipenamol as an
"Antidepressant Agent". However, the specific mechanism of action underlying its
antidepressant effects has not been elucidated in the available literature. General
antidepressant mechanisms often involve the modulation of monoamine neurotransmitters
such as serotonin, norepinephrine, and dopamine in the brain.[3] This can be achieved through
inhibition of reuptake transporters or by blocking enzymatic degradation.[3] Without specific
studies on Bipenamol, its precise targets within these pathways remain unknown.

Potential Anti-inflammatory, Analgesic, and Antipyretic
Effects
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Bipenamol is also classified as a nonsteroidal anti-inflammatory agent with potential analgesic
(pain-relieving) and antipyretic (fever-reducing) properties.[2] The proposed anti-inflammatory
actions may involve several mechanisms, including:

Inhibition of prostaglandin synthesis

Inhibition of leukotriene synthesis

Suppression of leukocyte chemotaxis

Inhibition and scavenging of oxygen radicals

Immunosuppressive properties

It is important to note that while these mechanisms are suggested, detailed quantitative data,
such as specific IC50 values or in vivo efficacy data, are not extensively available in the public
domain.[2]

Role as a Synthetic Intermediate

Beyond its potential direct therapeutic effects, Bipenamol serves as a synthetic intermediate in
the preparation of other novel compounds. Notably, it is used in the synthesis of
semicarbazide-derived inhibitors of human dipeptidyl peptidase | (DPPI).[2] DPPI, also known
as Cathepsin C, is a lysosomal cysteine protease involved in the activation of several pro-
inflammatory serine proteases. Its inhibitors are being investigated for the treatment of various
inflammatory and immune-mediated diseases.

Experimental Data and Protocols

A comprehensive search of scientific literature and databases did not yield detailed
experimental protocols or quantitative data from in vitro or in vivo studies on Bipenamol. One
primary screen mentioned in a publicly available database indicated a "No-Effect inactive"
result in the specific assay performed, though further details of this experiment are not
available.[2]

Signaling Pathways
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Due to the limited pharmacological data, the specific signaling pathways modulated by
Bipenamol have not been identified. A logical workflow for investigating these pathways,
should the compound become more widely studied, is depicted below.
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Hypothetical Workflow for Bipenamol Pathway Analysis
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Caption: Hypothetical workflow for elucidating the signaling pathways of Bipenamol.
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Conclusion

Bipenamol is an intriguing investigational compound with potential applications in the fields of
neuroscience and immunology, specifically as an antidepressant and an anti-inflammatory
agent. However, the lack of detailed, publicly available pharmacological data, including its
mechanism of action, pharmacokinetic profile, and the specific signaling pathways it modulates,
significantly hinders a comprehensive understanding of its therapeutic potential. Further
preclinical and clinical research is necessary to fully characterize the pharmacological profile of
Bipenamol and to determine its viability as a therapeutic agent. Its role as a precursor for
dipeptidyl peptidase I inhibitors also warrants further investigation into its synthetic utility and
potential indirect contributions to the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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